4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile

• IUPAC Name: 4-[[4-[(4-cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile
• InChI: InChI=1S/C24H20N2O4/c1-27-23-11-19(13-25)7-9-21(23)29-15-17-3-5-18(6-4-17)16-30-22-10-8-20(14-26)12-24(22)28-2/h3-12H,15-16H2,1-2H3
• InChI Key: LTLBNKXDAUEOLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C#N)OCC2=CC=C(C=C2)COC3=C(C=C(C=C3)C#N)OC
• Molecular Formula: C24H20N2O4
• Molecular Weight: 400.4 g/mol

Description

4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile, also known as BKM120, is a potent and selective inhibitor of the phosphatidylinositol 3-kinase (PI3K) pathway. This molecule has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurological disorders.

Mechanism of Action

4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile works by inhibiting the PI3K pathway, which is a key signaling pathway involved in cell growth, survival, and metabolism. By blocking this pathway, 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile can prevent the growth and proliferation of cancer cells. 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile is a selective inhibitor of the PI3K pathway, meaning that it targets only the specific isoforms of PI3K that are involved in cancer development and progression.
Biochemical and Physiological Effects:
4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile has several biochemical and physiological effects in cancer cells. It can induce cell cycle arrest, inhibit cell proliferation, and induce cell death. 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile can also inhibit angiogenesis, which is the process by which tumors develop their own blood supply. In addition, 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile has been shown to enhance the effectiveness of other cancer drugs, making it a potential combination therapy option.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile in lab experiments is its high potency and selectivity. This allows researchers to study the specific effects of inhibiting the PI3K pathway without interfering with other cellular processes. However, one limitation of using 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile is its potential toxicity, particularly in normal cells. Researchers must carefully consider the dosage and duration of treatment to minimize any potential side effects.

Future Directions

There are several future directions for research on 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile. One area of interest is the development of combination therapies that can enhance the effectiveness of 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile in cancer treatment. Another area of research is the identification of biomarkers that can predict which patients are most likely to respond to 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile treatment. Finally, there is ongoing research on the potential applications of 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile in other diseases, such as diabetes and neurological disorders.

Synthesis Methods

The synthesis of 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile involves several steps, starting from commercially available starting materials. The key intermediate is 4-[(4-Cyano-2-methoxyphenoxy)methyl]phenylboronic acid, which is then coupled with 3-methoxybenzyl chloride to form the final product. The synthesis of 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile has been optimized to improve yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile has been extensively studied for its potential therapeutic applications in various diseases, particularly cancer. It has shown promising results in preclinical studies as a single agent or in combination with other drugs. 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile has been shown to inhibit tumor growth and induce cell death in various cancer types, including breast, prostate, lung, and pancreatic cancer.